Cas no 2172607-57-5 (4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid)

• Product Name: 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid
• CAS No: 2172607-57-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6440762
• PubChem ID: 165542240
• Update Time: 2025-10-28

4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid
• 2172607-57-5
• EN300-1500252
• 4-[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid

• Inchi： 1S/C28H32N2O5/c31-26(29-15-7-14-27(32)33)16-20(19-8-1-2-9-19)17-30-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-7,10-14,19-20,25H,1-2,8-9,15-18H2,(H,29,31)(H,30,34)(H,32,33)/b14-7+
• InChI Key： VEQHYKUBLUGXRG-VGOFMYFVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(NC/C=C/C(=O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid

Introduction to 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid (CAS No. 2172607-57-5)

4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid, identified by its CAS number 2172607-57-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, combines multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a cyclopentyl moiety, an (9H-fluoren-9-yl)methoxycarbonyl group, and an amino functionality within its backbone suggests potential interactions with biological targets, making it a subject of intense research interest.

The structural complexity of 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid positions it as a versatile building block for the synthesis of novel bioactive molecules. The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is widely employed in peptide synthesis and drug development due to its stability and ease of removal. This feature enhances the compound's utility in medicinal chemistry, allowing for controlled modifications and functionalizations.

In recent years, there has been a surge in the exploration of heterocyclic compounds in drug design, owing to their ability to modulate biological pathways effectively. The cyclopentyl ring in this molecule contributes to its lipophilicity, which is often a critical parameter for membrane permeability and target binding affinity. Furthermore, the amino group provides a site for further derivatization, enabling the creation of diverse analogs with tailored pharmacological properties.

The butanamidobut-2-enoic acid moiety introduces both amide and enone functionalities, which are known to participate in hydrogen bonding and π-stacking interactions. These interactions are pivotal in determining the binding mode of the compound to biological targets such as enzymes and receptors. The enone group, in particular, has been implicated in various pharmacological activities, including anti-inflammatory and anticancer effects.

Recent advancements in computational chemistry have facilitated the virtual screening of large compound libraries to identify potential drug candidates. 4-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid has been subjected to such computational studies, revealing promising binding affinities with several therapeutic targets. For instance, simulations have indicated that this compound may interact with enzymes involved in metabolic pathways relevant to neurological disorders.

The synthesis of this compound involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc protecting group necessitates anhydrous conditions and careful handling to prevent degradation. Additionally, the installation of the cyclopentyl ring typically involves cyclization reactions that are optimized for regioselectivity and efficiency.

From a medicinal chemistry perspective, the structural features of 4-(3-cyclopentyl)-4-{((9H-fluoren-l9yI)methoxycarbonyl)amino}butanamidobut_2_enoic acid (CAS No. 2172607_57_5) make it an attractive scaffold for further derivatization. Researchers have explored various modifications to enhance its pharmacological profile, including changes to the substituents on the fluorene ring and the length or nature of the side chains attached to the amide group. These modifications have led to analogs with improved solubility, bioavailability, and target specificity.

The potential therapeutic applications of this compound are broad-ranging. Preliminary studies have suggested that derivatives may exhibit activity against diseases such as cancer and neurodegenerative disorders. The ability of these molecules to modulate key biological pathways holds promise for developing novel treatments that address unmet medical needs.

In conclusion, 4-(3-cyclopentyl)-4-{((9H-fluoren-l9yI)methoxycarbonyl)amino}butanamidobut_2_enoic acid (CAS No._2172607_57_5) represents a significant advancement in pharmaceutical chemistry. Its complex structure, functional groups, and potential interactions with biological targets position it as a valuable tool for drug discovery. As research continues, further insights into its pharmacological properties will undoubtedly emerge, paving the way for innovative therapeutic strategies.